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Compound of Interest

Compound Name: Chlorofluoroacetic acid

Cat. No.: B1211338

Haloacetic acids (HAASs), a class of disinfection byproducts formed during water chlorination,
are of significant environmental and health concern. Understanding their degradation pathways
is crucial for developing effective remediation strategies. This guide provides a comparative
analysis of the degradation of three common HAAs: monochloroacetic acid (MCA),
dichloroacetic acid (DCA), and trichloroacetic acid (TCA), focusing on microbial, photocatalytic,
and advanced oxidation processes.

Comparative Degradation Rates

The degradation rates of HAAs are highly dependent on the specific compound and the
degradation method employed. The following table summarizes key quantitative data from
various experimental studies.
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Haloacetic Acid

Degradation
Method

Rate Constant /
Half-life | Removal Reference

Efficiency

Monochloroacetic Acid
(MCA)

Microbial Degradation

Readily degraded by

various bacteria.

Fenton Reaction

~22% degradation
(c=0.01 mol/L).

Photocatalytic

Degradation

Half-life of 42 days (at
15°C with TiO2).

Dichloroacetic Acid
(DCA)

Microbial Degradation

Degraded by various

bacteria, often faster

than MCA and TCA in
drinking water

systems.

Fenton Reaction

~18.6% degradation
(c=0.01 mol/L).

Photocatalytic

Degradation

Half-life of 10 days (at
15°C with TiO2).

Trichloroacetic Acid
(TCA)

Microbial Degradation

Generally the most
resistant to

biodegradation among

the three.
] ~5% degradation
Fenton Reaction
(c=0.01 mol/L).
Photocatalytic Half-life of 6 days (at
Degradation 15°C with TiO2).
UV (222 nm) ~78% degradation
Irradiation (0.62 mM) in 200 min.
] Half-life of 46 years
Thermal Degradation
] (extrapolated to
(Decarboxylation)
15°C).
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Degradation Pathways and Mechanisms

The degradation of HAAs proceeds through different mechanisms depending on the chosen
technology. The following diagrams illustrate the generalized pathways for microbial,
photocatalytic, and Fenton-based degradation.

Microbial Degradation Pathway

Microbial degradation of haloacetic acids is primarily initiated by the enzymatic cleavage of the
carbon-halogen bond by dehalogenases. This initial step is crucial as it removes the halogen
substituent, rendering the molecule less toxic and more amenable to further metabolism.
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Microbial degradation of haloacetic acids.

Photocatalytic Degradation Pathway

In photocatalytic degradation, a semiconductor catalyst, typically titanium dioxide (TiOz2), is
activated by UV radiation to generate highly reactive species. For dichloroacetic acid, the
degradation is initiated by direct attack from a photogenerated hole.
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 To cite this document: BenchChem. [Degradation of Haloacetic Acids: A Comparative
Analysis of Pathways]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1211338#comparing-the-degradation-pathways-of-
different-haloacetic-acids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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